Cas no 6040-19-3 ((2S,4R,9beta,16alpha,23E)-2,16,20-trihydroxy-9-(hydroxymethyl)-10,14-dimethyl-1,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate)

• Product Name: (2S,4R,9beta,16alpha,23E)-2,16,20-trihydroxy-9-(hydroxymethyl)-10,14-dimethyl-1,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate
• CAS No: 6040-19-3
• Molecular Formula: C₃₂H₄₆O₉
• Molecular Weight: 574.70224
• MDL: MFCD03700733
• CID: 952037
• PubChem ID: 5281315

(2S,4R,9beta,16alpha,23E)-2,16,20-trihydroxy-9-(hydroxymethyl)-10,14-dimethyl-1,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Properties

Names and Identifiers

• (2S,4R,9beta,16alpha,23E)-2,16,20-trihydroxy-9-(hydroxymethyl)-10,14-dimethyl-1,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate
• (2S,4R,9beta,16alpha,23E)-2,16,20-trihydroxy-9-(hydroxymethyl)-10,14-dimethyl-1,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23
• [(E,6R)-6-[(2S,8S,9R,10R,13R,14S,16R,17R)-2,16-dihydroxy-9-(hydroxymethyl)-4,4,13,14-tetramethyl-3,11-dioxo-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-hydroxy-2-methyl-5-oxohe
• CUCURBITACIN A
• 19-Norlanosta-5,23-diene-3,11,22-trione, 25-(acetyloxy)-2,16,20-trihydroxy-9-(hydroxymethyl)-, (2beta,9beta,10alpha,16alpha,23E)-
• AC1NQYBS
• CHEMBL455518
• Cucurbitacine A
• NSC94743
• 6030
• 2,16,20,25-Tetrahydroxy-9-(hydroxymethyl)-19-norlanosta-5,23-diene-3,11,22-trione 25-acetate
• 19-Nor-9.beta.,23-diene-3,11,22-trione, 2.beta.,16.alpha.,20,25-tetrahydroxy-9-(hydroxymethyl)-,25-acetate, (E)-
• NSC 94743
• NSC-94743
• 19-Norlanosta-5,23-diene-3,11,22-trione, 25-(acetyloxy)-2,16,20-trihydroxy-9-(hydroxymethyl)-, (2.beta.,9.beta.,10.alpha.,16.alpha.,23E)-
• [(E,6R)-6-[(2S,8S,9R,10R,13R,14S,16R,17R)-2,16-dihydroxy-9-(hydroxymethyl)-4,4,13,14-tetramethyl-3,11-dioxo-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-hydroxy-2-methyl-5-oxohept-3-en-2-yl] acetate
• CucurbitacinA
• UNII-83859MTO77
• 19-Norlanosta-5,11,22-trione, 25-(acetyloxy)-2,16,20-trihydroxy-9-(hydroxymethyl)-,(2.beta.,9.beta.,10.alpha.,16.alpha.,23E)-
• SCHEMBL10307352
• CS-0032364
• HY-N4175
• Q27106258
• Cucurbitacine A; NSC 94743
• DTXSID801317236
• 6040-19-3
• AKOS040760353
• 83859MTO77
• [(E,5R)-5-[(2S,8S,9R,10R,13R,14S,16R,17R)-2,16-dihydroxy-9-(hydroxymethyl)-4,4,13,14-tetramethyl-3,11-dioxo-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-5-hydroxy-1,1-dimethyl-4-oxo-hex-2-enyl] acetate
• 19-Norlanosta-5,11,22-trione, 2,16,20,25-tetrahydroxy-9-(hydroxymethyl)-, 25-acetate
• FS-6973
• C08793
• LMST01010103
• CHEBI:3940
• DA-62530
• ((E,6R)-6-((2S,8S,9R,10R,13R,14S,16R,17R)-2,16-dihydroxy-9-(hydroxymethyl)-4,4,13,14-tetramethyl-3,11-dioxo-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta(a)phenanthren-17-yl)-6-hydroxy-2-methyl-5-oxohept-3-en-2-yl) acetate

• MDL： MFCD03700733
• InChIKey： IHTCCHVMPGDDSL-IVNGUWCNSA-N
• Inchi： InChI=1S/C32H46O9/c1-17(34)41-27(2,3)12-11-23(37)31(8,40)25-21(36)14-29(6)22-10-9-18-19(13-20(35)26(39)28(18,4)5)32(22,16-33)24(38)15-30(25,29)7/h9,11-12,19-22,25,33,35-36,40H,10,13-16H2,1-8H3/b12-11+/t19-,20+,21-,22+,25+,29+,30-,31+,32+/m1/s1
• SMILES： CC(=O)OC(C)(C)C=CC(=O)C(C)(C1C(CC2(C1(CC(=O)C3(C2CC=C4C3CC(C(=O)C4(C)C)O)CO)C)C)O)O

Computed Properties

• Exact Mass: 574.31428
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 574.31418304g/mol
• Heavy Atom Count: 41
• Complexity: 1230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 158Ų

Experimental Properties

• LogP: 2.47170
• PSA: 158.43
• Boiling Point: 731.0±60.0 °C at 760 mmHg
• Melting Point: 207-208 ºC
• Vapor Pressure: 0.0±5.4 mmHg at 25°C
• Flash Point: 229.4±26.4 °C
• Solubility: Almost insoluble (0.098 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids